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Compound of Interest

Compound Name:
1,1,1,3,3,3-Hexafluoropropan-2-ol-

d2

Cat. No.: B108054 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the safety protocols and handling procedures for

deuterated hexafluoroisopropanol (HFIP-d2). Given that the primary difference between HFIP-

d2 and its non-deuterated analog, hexafluoroisopropanol (HFIP), is isotopic, their chemical

reactivity and toxicological profiles are considered virtually identical. Therefore, safety and

handling procedures for HFIP are directly applicable to HFIP-d2.

HFIP-d2 is a colorless, volatile, and corrosive liquid with a pungent odor, primarily used as a

solvent in NMR spectroscopy and for solubilizing peptides and protein aggregates in

biochemical research.[1][2][3][4] Its unique properties, including strong hydrogen bonding

capabilities and high polarity, also make it a valuable solvent in organic synthesis.[3][5][6]

However, its hazardous nature necessitates strict adherence to safety protocols to minimize

risks to personnel and the environment.

Physicochemical and Toxicological Data
Understanding the fundamental properties of HFIP-d2 is crucial for its safe handling. The data

presented below is compiled from various safety data sheets and chemical repositories.

Table 1: Physicochemical Properties of HFIP-d2 and HFIP
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Property
Deuterated
Hexafluoroisopropanol
(HFIP-d2)

Hexafluoroisopropanol
(HFIP)

CAS Number 38701-74-5[1][2] 920-66-1[2]

Molecular Formula C₃D₂F₆O / (CF₃)₂CDOD[2] C₃H₂F₆O / (CF₃)₂CHOH[7]

Molecular Weight 170.05 g/mol [2][8] 168.04 g/mol [9]

Appearance Colorless liquid Colorless, volatile liquid[3]

Odor Pungent Pungent, Strong[3][7]

Boiling Point 59 °C[8] 58-59 °C[7]

Melting Point -4 °C[8] -4 °C[7]

Density ~1.60 g/mL[8] 1.596 g/mL at 25 °C[3]

Vapor Pressure Not available 20.7 kPa at 25 °C

Water Solubility Completely miscible[1] Miscible[3]

| pKa | ~9.3 (assumed similar to HFIP) | 9.3[3] |

Table 2: GHS Hazard Classification and Statements
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1A
H314: Causes severe skin
burns and eye damage[1]
[10][11]

Serious Eye Damage 1
H318: Causes serious eye

damage[1][10]

Acute Toxicity (Oral, Dermal,

Inhalation)
4

H302 + H312 + H332: Harmful

if swallowed, in contact with

skin or if inhaled[10][11]

Reproductive Toxicity 2

H361fd: Suspected of

damaging fertility. Suspected

of damaging the unborn child.

[1][9]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (central nervous

system) through prolonged or

repeated exposure if

swallowed.[1]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation.

[10] |

Safe Handling and Engineering Controls
All work involving HFIP-d2 must be conducted with appropriate engineering controls and

personal protective equipment to prevent exposure.

Primary Engineering Control: All handling of HFIP-d2 must be performed inside a certified

chemical fume hood to control the inhalation of its volatile and harmful vapors.[12] The work

area should be well-ventilated.[1]

Materials: Use only glass containers, as HFIP is corrosive to plastics.[12] Ensure all

containers are kept tightly closed when not in use and are properly sealed and stored upright

to prevent leakage.[12]
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General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area.[11] Wash hands thoroughly with soap and water after handling, even if

gloves were worn.[1][11]

A comprehensive PPE strategy is mandatory. The following diagram outlines the selection

process for appropriate PPE when working with HFIP-d2.
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PPE Selection for HFIP-d2 Handling

Prepare to Handle
HFIP-d2

Confirm Work is Inside
a Certified Fume Hood

Don Base PPE:
- Chemical Splash Goggles

- Impervious Lab Coat
- Double-layered Gloves (e.g., Butyl)

 Yes 

STOP!
Do Not Proceed

Without Fume Hood

 No 

High-Risk Operation?
(e.g., large volume, heating)

Add Advanced PPE:
- Face Shield (min. 8-inch)
- Appropriate Respirator

(if required by assessment)

 Yes 

Proceed with Work

 No 

Click to download full resolution via product page

Caption: PPE selection workflow for handling HFIP-d2.
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Eye and Face Protection: Tightly fitting chemical splash goggles are mandatory.[12] An 8-

inch minimum face shield should be worn in addition to goggles, especially when handling

larger quantities or when there is a risk of splashing.[12]

Hand Protection: Use impervious gloves. Butyl rubber gloves are recommended over

standard nitrile for better resistance.[13] Double-gloving is a best practice.[12] Gloves must

be inspected for integrity before use, and a proper glove removal technique must be

employed to avoid skin contact.[12]

Body Protection: Wear a long-sleeved, impervious lab coat, long pants, and closed-toe

shoes to ensure no skin is exposed.[12]

Respiratory Protection: Work should be conducted in a fume hood to eliminate the need for

respiratory protection. If a risk assessment determines that a respirator is necessary (e.g.,

for a large spill cleanup), a full-face respirator with appropriate cartridges (type AXBEK) or a

full-face supplied-air respirator must be used by trained and fit-tested personnel.[12]

Storage and Incompatibility
Proper storage is critical to prevent hazardous reactions and degradation.

Conditions: Store in a cool, dry, and well-ventilated area designated for corrosive materials.

Keep containers tightly closed and store them locked up.

Incompatible Materials: Segregate HFIP-d2 from strong oxidizing agents, alkali metals,

strong acids, bases, aluminum, and zinc.[1]

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure or spill.

The following flowchart details the initial response to an exposure.
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First Aid Response for HFIP-d2 Exposure

Exposure Occurs

Identify Exposure Route

Skin Contact:
1. Immediately remove all contaminated clothing.

2. Flush skin with copious amounts of water.

 Skin 

Eye Contact:
1. Immediately flush with flowing water for 15+ mins, holding eyelids open.

2. Protect uninjured eye.

 Eyes 

Inhalation:
1. Move victim to fresh air immediately.

2. Keep at rest in a comfortable position.

 Inhalation 

Ingestion:
1. Rinse mouth with water.

2. Drink plenty of water.
3. DO NOT induce vomiting.

 Ingestion 

Seek Immediate Medical Attention.
Show SDS to physician.

Click to download full resolution via product page

Caption: First aid decision workflow following exposure to HFIP-d2.

General Advice: First responders must protect themselves. Show the Safety Data Sheet

(SDS) to the attending physician.[1]

Skin Contact: Immediate medical treatment is required as corrosive injuries can be difficult to

heal.[1]

Eye Contact: After flushing, consult an ophthalmologist immediately.[1]

Ingestion: Ingestion presents a danger of perforation of the esophagus and stomach.[1]

Prompt and safe cleanup of spills is essential to prevent wider contamination and exposure.
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Small Spill Cleanup Protocol for HFIP-d2

Spill Occurs

Alert personnel in the immediate area.
Ensure area is well-ventilated.

Don appropriate PPE
(respirator, face shield, double gloves, etc.)

Contain the spill.
Cover drains and use inert absorbent material

(sand, diatomaceous earth).

Carefully collect absorbed material
into a labeled, compatible (glass) container

for hazardous waste.

Decontaminate the spill area
with soap and water.

Dispose of all contaminated materials
as hazardous waste.
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Workflow: NMR Sample Preparation with HFIP-d2

Begin Protocol

Safety Check:
Work in Fume Hood?

Appropriate PPE donned?

Weigh solute and
transfer to NMR tube.

 Yes 

STOP!
Address safety issue.

 No 

Add HFIP-d2 solvent
using a pipette.

Securely cap NMR tube
and mix until dissolved.

Wipe exterior of tube.
Dispose of wipe as hazardous waste.

Dispose of all contaminated
materials as hazardous waste.

Proceed to NMR Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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